Cas no 62004-19-7 (2-Butenamide, 2-cyano-N-(2,4-dimethylphenyl)-3-hydroxy-)

• Product Name: 2-Butenamide, 2-cyano-N-(2,4-dimethylphenyl)-3-hydroxy-
• CAS No: 62004-19-7
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 460900
• PubChem ID: 71390706
• Update Time: 2025-04-19

2-Butenamide, 2-cyano-N-(2,4-dimethylphenyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, 2-cyano-N-(2,4-dimethylphenyl)-3-hydroxy-
• 2-cyano-N-(2,4-dimethylphenyl)-3-hydroxybut-2-enamide
• 62004-19-7
• DTXSID60812606

• Inchi： 1S/C13H14N2O2/c1-8-4-5-12(9(2)6-8)15-13(17)11(7-14)10(3)16/h4-6,16H,1-3H3,(H,15,17)
• InChI Key： VUFLMGBUEHTSTG-UHFFFAOYSA-N
• SMILES： O=C(C(C#N)=C(C)O)NC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• PSA: 73.12